Cas no 929973-96-6 (1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 929973-96-6
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• MDL: MFCD09040375
• CID: 4665833
• PubChem ID: 16227060
• Update Time: 2025-06-07

1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonamide, 1-(2-chloroacetyl)-2,3-dihydro-2-methyl-
• 1-(2-Chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide
• 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide

• MDL： MFCD09040375
• Inchi： 1S/C11H13ClN2O3S/c1-7-4-8-5-9(18(13,16)17)2-3-10(8)14(7)11(15)6-12/h2-3,5,7H,4,6H2,1H3,(H2,13,16,17)
• InChI Key： WDGHRRHYJWPHAQ-UHFFFAOYSA-N
• SMILES： N1(C(CCl)=O)C2=C(C=C(S(N)(=O)=O)C=C2)CC1C

Additional information on 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide

Professional Introduction to 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 929973-96-6)

1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide, identified by its CAS number 929973-96-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities. The presence of both acetyl and sulfonamide functional groups, coupled with a substituted indole core, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The compound's chemical structure consists of a 2-methyl-2,3-dihydro-1H-indole backbone, which is a common motif found in various bioactive molecules. The indole ring system is particularly noteworthy for its role in medicinal chemistry, as it is a privileged scaffold in many pharmacologically relevant compounds. The substitution pattern on the indole ring, along with the additional 5-sulfonamide moiety, contributes to the molecule's overall physicochemical properties and potential interactions with biological targets.

The 2-chloroacetyl group attached to the nitrogen atom of the indole ring introduces a polar and reactive site that can participate in various chemical transformations. This functionality is often exploited in medicinal chemistry to enhance binding affinity and selectivity towards biological receptors. The sulfonamide group at the 5-position further enhances the solubility and bioavailability of the compound, making it more suitable for formulation into therapeutic agents.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their diverse biological activities. Studies have shown that indole-based compounds can exhibit properties such as anti-inflammatory, anticancer, antimicrobial, and neuroprotective effects. The specific arrangement of substituents on the indole ring can significantly influence these activities, making it crucial to carefully design and synthesize novel derivatives.

The synthesis of 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 2-chloroacetyl group typically involves chlorination followed by acetylation, while the sulfonamide functionality is often introduced via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher yields and purities.

The pharmacological evaluation of 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide has been the focus of several recent studies aimed at identifying new drug candidates. Initial in vitro assays have demonstrated promising activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These findings suggest that further optimization of the compound's structure may lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research into its biochemical pathways has revealed novel interactions with key cellular processes, opening up possibilities for its use in nutraceuticals or functional foods. Additionally, its unique structural features make it an attractive scaffold for designing molecules with enhanced bioavailability or targeted delivery systems.

The development of new synthetic methodologies for 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide continues to be an area of active investigation. Innovations in green chemistry principles have led to more sustainable synthetic routes that minimize waste and energy consumption. These advancements not only improve the efficiency of drug discovery processes but also align with global efforts to promote environmental sustainability.

The regulatory landscape for this compound is also evolving, with increasing emphasis on safety and efficacy assessments before clinical trials can begin. Regulatory agencies require comprehensive data on its chemical stability, toxicity profiles, and pharmacokinetic properties to ensure that it meets stringent standards for human use. Collaborative efforts between academia and industry are essential to meet these requirements while accelerating the translation of laboratory discoveries into market-ready therapies.

In conclusion, 1-(2-chloroacetyl)-2-methyl-2,3-dihydro-1H-indole-5-sulfonamide, CAS No. 929973-96-6, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its biochemical pathways continues to grow, so too will our ability to harness its therapeutic potential for the benefit of patients worldwide.